Casopitant is a selective neurokinin-1 (NK-1) receptor antagonist. Neurokinin-1 receptors are found in various areas of the body, including the brain regions involved in nausea and vomiting. By blocking these receptors, casopitant may help to prevent the signaling that can lead to nausea and vomiting episodes.
Casopitant is not currently approved by the Food and Drug Administration (FDA) in the United States for any medical use.